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Compound of Interest

Compound Name:
Ethyl 8-(3-cyanophenyl)-8-

oxooctanoate

CAS No.: 951885-66-8

Cat. No.: B1327809

Get Quote

Executive Summary & Strategic Utility
Ethyl 8-(3-cyanophenyl)-8-oxooctanoate (CAS: 951885-66-8) represents a sophisticated,

heterotrifunctional linker precursor. Unlike standard polyethylene glycol (PEG) or alkyl chains,

this molecule offers three distinct orthogonal handles—an ethyl ester, a ketone, and an aryl

nitrile—allowing for programmable assembly of complex PROTAC architectures.

Key Advantages in Linkerology:
Tunable Rigidity: The inclusion of the phenyl ring provides a rigid "bookend" to the flexible

octanoate chain (approx. 9–10 Å extension), reducing the entropic penalty of ternary

complex formation.

Orthogonal Reactivity:
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Site A (Ester): Masked carboxylic acid for amide coupling to primary amines (e.g., on E3

ligase ligands like Thalidomide analogs).

Site B (Ketone): Handle for reductive amination or reduction to a methylene/alcohol,

allowing branching or tuning of physicochemical properties (logP).

Site C (Nitrile): A versatile precursor that can be reduced to a benzylamine (for ligand

attachment) or maintained as a pharmacophore element (e.g., mimicking aryl-nitrile

containing inhibitors).

Molecule Profile
Property Specification

IUPAC Name Ethyl 8-(3-cyanophenyl)-8-oxooctanoate

CAS Number 951885-66-8

Molecular Formula C₁₇H₂₁NO₃

Molecular Weight 287.36 g/mol

Linker Type Heterobifunctional / Aryl-Keto-Alkyl

Solubility Soluble in DMSO, DMF, DCM, Ethyl Acetate

Storage -20°C, Desiccated, Inert Atmosphere (Ar/N₂)

Experimental Protocols
These protocols are designed for the modular synthesis of a PROTAC. We assume Ligand A

(e.g., Pomalidomide-NH2) targets the E3 ligase and Ligand B (e.g., a Warhead-COOH) targets

the Protein of Interest (POI).

Phase 1: Activation of the Ester Terminus (Hydrolysis)
Objective: Convert the ethyl ester to a carboxylic acid for coupling.

Reagents: LiOH·H₂O, THF, MeOH, Water, 1M HCl.
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Dissolution: Dissolve Ethyl 8-(3-cyanophenyl)-8-oxooctanoate (1.0 equiv) in a mixture of

THF:MeOH:H₂O (3:1:1, 0.1 M concentration).

Saponification: Add LiOH·H₂O (2.5 equiv) at 0°C. Allow the reaction to warm to Room

Temperature (RT) and stir for 2–4 hours.

Checkpoint: Monitor by TLC (Hexane:EtOAc 7:3) or LC-MS for disappearance of the ester

peak.

Workup: Acidify carefully with 1M HCl to pH ~2–3. Extract with Ethyl Acetate (3x).

Purification: Dry organic layer over Na₂SO₄, filter, and concentrate. The resulting 8-(3-

cyanophenyl)-8-oxooctanoic acid is usually pure enough for the next step.

Phase 2: Coupling to Ligand A (Amide Bond Formation)
Objective: Attach the E3 Ligase Ligand (e.g., an amine-functionalized Cereblon binder).

Reagents: HATU, DIPEA, DMF (Anhydrous).

Activation: Dissolve the acid from Phase 1 (1.0 equiv) in anhydrous DMF. Add DIPEA (3.0

equiv) and HATU (1.1 equiv). Stir for 5 minutes to activate the ester.

Coupling: Add Ligand A (amine-functionalized, 1.0 equiv). Stir at RT for 4–12 hours.

Validation: Monitor by LC-MS. The target mass should be MW(Ligand A) + MW(Linker) - 18

(H2O).

Purification: Isolate the intermediate via Flash Chromatography (DCM/MeOH gradient).

Phase 3: Functionalization of the Head Group (The "Fork
in the Road")
Choose Method A if attaching Ligand B via an Amide bond. Choose Method B if attaching via

Reductive Amination.

Method A: Nitrile Reduction to Benzylamine (Primary Route)
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This converts the inert nitrile into a reactive primary amine for coupling to a carboxylic acid on

Ligand B.

Reagents: Raney Nickel (or Pd/C), H₂ (balloon), MeOH/NH₃ (7N). Note: The ketone may also

be reduced to an alcohol or methylene depending on conditions. To preserve the ketone, use

selective borohydride reduction or protect it.

Setup: Dissolve the Phase 2 Intermediate in MeOH (containing 10% NH₃ to prevent

secondary amine formation).

Reduction: Add Raney Nickel (catalytic amount, washed). Purge with H₂. Stir under H₂

atmosphere (1 atm) for 6–12 hours.

Caution: Raney Nickel is pyrophoric. Handle under inert gas.

Filtration: Filter through Celite under Nitrogen. Concentrate the filtrate.

Result: You now have a PROTAC precursor with a free benzylamine group.

Final Coupling: React this amine with Ligand B-COOH using standard amide coupling

(EDC/HOAt or HATU) as described in Phase 2.

Method B: Reductive Amination of the Ketone
This leaves the nitrile intact (potentially as a pharmacophore) and uses the ketone to attach an

amine-bearing Ligand B.

Reagents: NaBH(OAc)₃, DCE (Dichloroethane), Acetic Acid.

Imine Formation: Dissolve Phase 2 Intermediate (1.0 equiv) and Ligand B-NH₂ (1.2 equiv) in

DCE. Add catalytic Acetic Acid (1-2 drops). Stir for 1 hour.

Reduction: Add NaBH(OAc)₃ (3.0 equiv). Stir at RT overnight.

Quench: Quench with saturated NaHCO₃. Extract with DCM.

Result: A PROTAC with a central amine linkage and a pendant cyanophenyl group.
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Visualization of Workflow
The following diagram illustrates the chemical logic and synthesis pathways.

Ethyl 8-(3-cyanophenyl)-8-oxooctanoate
(Linker Precursor)

Hydrolysis (LiOH)
Generates Carboxylic Acid
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Amide Coupling (HATU)
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(NaBH(OAc)3)
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Coupling to Ligand B-COOH

PROTAC B
(Branched Amine Linker)

Coupling to Ligand B-NH2

Click to download full resolution via product page

Figure 1: Strategic synthesis workflow for converting the Ethyl 8-(3-cyanophenyl)-8-
oxooctanoate scaffold into active PROTACs.

Quality Control & Troubleshooting
Characterization Standards
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¹H NMR (DMSO-d₆):

Look for the disappearance of the ethyl quartet (~4.1 ppm) after Phase 1.

Monitor the aromatic region (7.4–8.0 ppm) for the 3-cyanophenyl protons.

Verify the triplet (~2.9 ppm) corresponding to the -CH₂- alpha to the ketone.

LC-MS:

Ensure purity >95% before biological testing.

Watch for "over-reduction" in Phase 3 (e.g., reduction of the phenyl ring or ketone to

alcohol when reducing the nitrile).

Troubleshooting Table
Issue Probable Cause Solution

Incomplete Hydrolysis
Steric hindrance or low

solubility.

Increase temperature to 40°C;

use THF/Water (1:1) to

improve solubility.

Over-reduction of Ketone
Non-selective reducing agent

(e.g., LiAlH₄).

Use mild agents like

NaBH(OAc)₃ for amination. For

nitrile reduction, consider

protecting the ketone as an

acetal if alcohol formation is

observed.

Low Yield in Amide Coupling
Poor activation of long-chain

acid.

Use HATU/HOAt instead of

EDC/NHS. Ensure anhydrous

conditions.

Precipitation
High lipophilicity of the C8

chain.

Add 10-20% DMF or DMSO to

the reaction mixture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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